7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one

• CAS RN: 1243105-95-4
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.55
• IUPAC Name: 7-(3,4-diethoxyphenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H25N3O3S/c1-3-30-20-10-9-17(13-21(20)31-4-2)19-15-32-23-22(19)26-25(27-24(23)29)28-12-11-16-7-5-6-8-18(16)14-28/h5-10,13,15H,3-4,11-12,14H2,1-2H3,(H,26,27,29)
• InChI Key: INSPOQPLHKLLSM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCC5=CC=CC=C5C4)OCC
• solubility: not available

Description

7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H25N3O3S and its molecular weight is 447.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Several studies have focused on the synthesis and structural characterization of compounds related to 7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one, showcasing its role in chemical research as a key intermediate for further modifications and applications:

• Korbonits et al. (1991) detailed a novel formation of olefins from amines, leading to the synthesis of 4-substituted 6,7-dihydro-9,10-dialkoxy-2H-pyrimido[6,1-a]isoquinoline-2-imines, demonstrating the compound's utility in creating complex pyrimidine derivatives through heating-induced transformations (Korbonits, Simon, & Kolonits, 1991).
• Abdel-rahman, Awad, & Bakhite (1992) explored the synthesis of novel tetrahydroquinolino[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives, highlighting the versatility of the core structure in generating various substituted pyrimidine derivatives with potential for diverse applications (Abdel-rahman, Awad, & Bakhite, 1992).

Bioactivity and Potential Therapeutic Applications

Research into the derivatives of 7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one has also uncovered their potential bioactivity, providing insights into possible therapeutic applications:

• Kandeel et al. (2013) synthesized a variety of novel thieno[3,2-d]pyrimidines with different functional groups aimed at enriching the arsenal of chemotherapeutic agents for cancer treatment. This study emphasizes the compound's role in the design of molecules with DNA-interchelating properties, potentially offering new pathways for cancer therapy (Kandeel, Abdelhameid, Eman, & Labib, 2013).
• Wang et al. (2017) focused on the synthesis of [11C]HG-10-102-01, a new potential PET agent for imaging of LRRK2 enzyme in Parkinson's disease, derived from pyrimidin-2-ylamino compounds. This research demonstrates the utility of such compounds in developing diagnostic tools for neurodegenerative diseases (Wang, Gao, Xu, & Zheng, 2017).